Cas no 317820-05-6 (Pyridine,2-(4-ethoxyphenyl)-5-methyl-)

• Product name: Pyridine,2-(4-ethoxyphenyl)-5-methyl-
• CAS No: 317820-05-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 301211
• PubChem ID: 45094312

Pyridine,2-(4-ethoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(4-ethoxyphenyl)-5-methyl-
• Pyridine, 2-(4-ethoxyphenyl)-5-methyl- (9CI)
• 2-(4-Ethoxyphenyl)-5-methylpyridine
• 317820-05-6
• Pyridine,2-(4-ethoxyphenyl)-5-methyl-(9ci)

• Inchi： InChI=1S/C14H15NO/c1-3-16-13-7-5-12(6-8-13)14-9-4-11(2)10-15-14/h4-10H,3H2,1-2H3
• InChI Key： JAUPTIPWCUYPHX-UHFFFAOYSA-N
• SMILES： C(OC1C=CC(C2C=CC(C)=CN=2)=CC=1)C

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 22.12